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Compound of Interest

1-(3-
Compound Name: Methoxyphenyl)cyclobutanecarbo
nitrile

Cat. No.: B1319093

\ J

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and
characterization of 1-(3-Methoxyphenyl)cyclobutanecarbonitrile, a valuable intermediate in

organic synthesis.

Compound Profile

A summary of the key physical and chemical properties of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile is presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1319093?utm_src=pdf-interest
https://www.benchchem.com/product/b1319093?utm_src=pdf-body
https://www.benchchem.com/product/b1319093?utm_src=pdf-body
https://www.benchchem.com/product/b1319093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Name 1-(3-Methoxyphenyl)cyclobutanecarbonitrile
CAS Number 74205-15-5

Molecular Formula C12H13NO

Molecular Weight 187.24 g/mol

Physical Appearance Colorless to light yellow solid.[1]

Soluble in organic solvents such as methanol,

Solubility ethanol, and dimethyl sulfoxide; insoluble in
water.[1]
Melting Point Not available in the reviewed literature.

Synthetic Pathway

The synthesis of 1-(3-Methoxyphenyl)cyclobutanecarbonitrile can be achieved via a phase-
transfer catalyzed alkylation of (3-Methoxyphenyl)acetonitrile with 1,3-dibromopropane. This
method is effective for the formation of 1-aryl-1-cyanocyclobutanes.

(3-Methoxyphenyl)acetonitrile

Base (e.g., KOH)
Phase-Transfer Catalyst
(e.g., TBAB)
Toluene, 60°C

Cyclization

1-(3-Methoxyphenyl)cyclobutanecarbonitrile

1,3-Dibromopropane

Click to download full resolution via product page

Synthesis of 1-(3-Methoxyphenyl)cyclobutanecarbonitrile.

Experimental Protocols
Synthesis of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile
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This protocol is based on established methods for the synthesis of 1-aryl-1-cyanocyclobutanes.
Materials:

» (3-Methoxyphenyl)acetonitrile

e 1,3-Dibromopropane

e Potassium hydroxide (powdered)

e Tetra-n-butylammonium bromide (TBAB)
e Toluene

o Water (deionized)

e Hydrochloric acid (concentrated)

o Ethyl acetate

e Brine

o Magnesium sulfate (anhydrous)
Procedure:

o To a stirred mixture of powdered potassium hydroxide and a catalytic amount of tetra-n-
butylammonium bromide in toluene, add a solution of (3-Methoxyphenyl)acetonitrile and 1,3-
dibromopropane in toluene dropwise over 1.5 hours at 60°C.

 After the initial addition, add a small amount of water while maintaining the temperature at
60°C.

» Add the remaining solution of reactants over 30 minutes at 60°C and continue stirring for an
additional 2.5 hours at the same temperature.

e Quench the reaction by the addition of water at 60°C and stir for 20 minutes.
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e Separate the organic layer and wash it sequentially with dilute hydrochloric acid, water, and
brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purify the crude product by vacuum distillation or column chromatography on silica gel to
yield 1-(3-Methoxyphenyl)cyclobutanecarbonitrile.

Characterization Workflow

A standard workflow for the characterization and purity assessment of the synthesized
compound is outlined below.
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Purification
(Column Chromatography / Distillation)

Purity Assessment

Pure Sample

Structure Elucidation

NMR Spectroscopy
(lH, 13C)

Mass Spectrometry IR Spectroscopy

final
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of 1-
(3-Methoxyphenyl)cyclobutanecarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319093#synthesis-and-characterization-of-1-3-
methoxyphenyl-cyclobutanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/84400
https://pubchem.ncbi.nlm.nih.gov/compound/84400
https://www.benchchem.com/product/b1319093#synthesis-and-characterization-of-1-3-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1319093#synthesis-and-characterization-of-1-3-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1319093#synthesis-and-characterization-of-1-3-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/product/b1319093#synthesis-and-characterization-of-1-3-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1319093?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

